Cas no 57598-40-0 (2-BIPHENYL-2-YL-4,4-DIMETHYL-4,5-DIHYDRO-OXAZOLE)

2-BIPHENYL-2-YL-4,4-DIMETHYL-4,5-DIHYDRO-OXAZOLE structure
57598-40-0 structure
Product Name:2-BIPHENYL-2-YL-4,4-DIMETHYL-4,5-DIHYDRO-OXAZOLE
CAS No:57598-40-0
MF:C17H17NO
MW:251.322984457016
CID:947290
PubChem ID:395641
Update Time:2025-04-19

2-BIPHENYL-2-YL-4,4-DIMETHYL-4,5-DIHYDRO-OXAZOLE Chemical and Physical Properties

Names and Identifiers

    • 2-BIPHENYL-2-YL-4,4-DIMETHYL-4,5-DIHYDRO-OXAZOLE
    • 4,4-dimethyl-2-(2-phenylphenyl)-5H-1,3-oxazole
    • NSC700423
    • 57598-40-0
    • NCI60_036047
    • NSC-700423
    • CHEMBL1966523
    • 2-[1,1'-Biphenyl]-2-yl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
    • 4,4-dimethyl-2-(2-phenylphenyl)-5H-oxazole
    • 2-([1,1'-Biphenyl]-2-yl)-4,4-dimethyl-4,5-dihydrooxazole
    • SCHEMBL7112634
    • AKOS015962843
    • DTXSID60327907
    • Inchi: 1S/C17H17NO/c1-17(2)12-19-16(18-17)15-11-7-6-10-14(15)13-8-4-3-5-9-13/h3-11H,12H2,1-2H3
    • InChI Key: MUFNIUXQTXCXFN-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CC=C2C2C=CC=CC=2)=NC(C)(C)C1

Computed Properties

  • Exact Mass: 251.131014166g/mol
  • Monoisotopic Mass: 251.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 21.6Ų
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